POLYBUTADIENE, EPOXY/HYDROXY FUNCTIONALIZED
Description
Polybutadiene, epoxy functionalized, hydroxy terminated is a chemical compound composed of polybutadiene chains with epoxy and hydroxy functional groups attached . It is commonly used as a starting material for the production of adhesives, sealants, coatings, and rubber products .
Synthesis Analysis
Different grades of epoxidized hydroxy-terminated polybutadiene (ehtpb) were prepared by adjusting reaction conditions such as temperature, time and molar ratios of formic acid and hydrogen peroxide . In another study, a polyurethane prepolymer was synthesized by epoxidized hydroxy-terminated polybutadiene (EHTPB) and toluene diisocyanate (TDI), before the prepolymer was introduced into the epoxy resin .Molecular Structure Analysis
Epoxy/hydroxy-functionalized polybutadiene (EHPB) has a molecular structure as follows: 55%—1,4–trans; 15%—1,4–cis; and 30%—1,2 vinyl and with a weight-average molecular weight Mw = 2,600 and polydispersity of two .Chemical Reactions Analysis
Hydroxyl-terminated polybutadiene (HTPB) is a flexible telechelic compound with a main chain containing a slightly cross-linked activated carbon–carbon double bond and a hydroxyl group at the end . In the presence of HTPB with >98.8% cis-1,4 content, the C=C bond partly breaks down, and functionalized acetylferrocene groups are introduced to the cis-1,4 polybutadiene branch chain .Physical And Chemical Properties Analysis
Hydroxyl-terminated polybutadiene (HTPB) is highly flexible and malleable. It has good heat resistance and chemical resistance . Electrochemical investigations reveal that m-HTPB exhibits higher conductance compared with HTPB .Mechanism of Action
Dielectric and mechanical spectroscopy methods have been employed to describe the temperature dependencies of the segmental and macromolecular relaxation rates in epoxy/hydroxy functionalized polybutadiene . The relaxation of polymer chains is detectable only in the mechanical method, where it controls the viscous flow of the material .
Future Directions
The fabrication of Hydroxy-Terminated Polybutadiene with Piezoelectric Property by Functionalized Branch Chain Modification provides a promising polymeric material for flexible piezoelectric sensors . Another study suggests that polybutadiene vitrimers with tunable epoxy ratios can be prepared via partial epoxidation of double bonds and ring-opening esterification reactions, providing a simple network design which can tune vitrimer properties via altering the crosslinking density and side-group effects .
properties
CAS RN |
129288-65-9 |
|---|---|
Product Name |
POLYBUTADIENE, EPOXY/HYDROXY FUNCTIONALIZED |
Molecular Formula |
C229H346N70O40 |
Molecular Weight |
0 |
Origin of Product |
United States |
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